Cas no 1184604-59-8 (3-(3,5-dichlorophenyl)methylazetidine)

• Product Name: 3-(3,5-dichlorophenyl)methylazetidine
• CAS No: 1184604-59-8
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 5818881
• PubChem ID: 60789882
• Update Time: 2025-06-09

3-(3,5-dichlorophenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)methylazetidine
• 1184604-59-8
• EN300-1965214
• 3-[(3,5-dichlorophenyl)methyl]azetidine

• Inchi： 1S/C10H11Cl2N/c11-9-2-7(3-10(12)4-9)1-8-5-13-6-8/h2-4,8,13H,1,5-6H2
• InChI Key： VEYFBBVWQNKMFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC1CNC1)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3,5-dichlorophenyl)methylazetidine

Introduction to 3-(3,5-dichlorophenyl)methylazetidine (CAS No: 1184604-59-8) in Modern Chemical Research

3-(3,5-dichlorophenyl)methylazetidine, identified by the chemical abstracts service number 1184604-59-8, is a compound of significant interest in the field of pharmaceutical and agrochemical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both chlorine substituents and an azetidine ring system imparts distinct reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

The molecular structure of 3-(3,5-dichlorophenyl)methylazetidine consists of a six-membered azetidine ring attached to a 3,5-dichlorophenylmethyl group. This configuration introduces electron-withdrawing effects from the chlorine atoms, which can modulate the electronic properties of the aromatic ring. Such structural features are often exploited in the design of bioactive molecules, as they can influence binding affinity and metabolic stability. The compound’s versatility as a building block has been explored in various synthetic pathways, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acids while possessing distinct chemical functionalities. 3-(3,5-dichlorophenyl)methylazetidine is no exception, and its applications have been investigated in multiple therapeutic areas. One notable area is its use as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chlorine substituents on the aromatic ring enhance electrophilicity, facilitating further functionalization into more complex drug candidates.

Moreover, the compound has shown promise in the development of antimicrobial agents. The azetidine core disrupts bacterial cell wall synthesis by mimicking peptidoglycan precursors, leading to inhibitory effects on bacterial growth. Recent studies have demonstrated that derivatives of 3-(3,5-dichlorophenyl)methylazetidine exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This finding underscores the compound’s potential as a lead structure for novel antibiotics.

The synthesis of 3-(3,5-dichlorophenyl)methylazetidine involves multi-step organic reactions that highlight its synthetic utility. A common approach includes the reaction of 3,5-dichlorobenzyl halides with azetidinone derivatives under basic conditions. This transformation leverages nucleophilic substitution mechanisms to form the desired azetidine ring system. The process is optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities for further studies.

From a computational chemistry perspective, 3-(3,5-dichlorophenyl)methylazetidine has been subjected to molecular modeling studies to predict its interactions with biological targets. Quantum mechanical calculations have revealed that the compound binds effectively to protein active sites through hydrogen bonding and hydrophobic interactions. These insights are crucial for designing next-generation drugs with improved pharmacokinetic profiles.

The agrochemical industry has also explored 3-(3,5-dichlorophenyl)methylazetidine as a precursor for herbicides and fungicides. Its structural motif allows for modifications that enhance pesticidal activity while minimizing environmental impact. Researchers have synthesized analogs with altered substitution patterns to improve selectivity against specific plant pathogens. Such efforts align with global trends toward sustainable agriculture practices.

Future directions in the study of 3-(3,5-dichlorophenyl)methylazetidine include exploring its role in photodynamic therapy (PDT). The compound’s ability to generate reactive oxygen species under light irradiation makes it a candidate for developing photosensitizers. Preliminary experiments suggest that when combined with appropriate photosensitizing agents, it can induce targeted cell death in cancerous tissues without harming healthy cells.

In conclusion,3-(3,5-dichlorophenyl)methylazetidine (CAS No: 1184604-59-8) represents a versatile chemical entity with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic pathways and biological activities,this compound is poised to remain at the forefront of chemical innovation.